Cas no 1807279-65-7 (Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate)

• Product Name: Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate
• CAS No: 1807279-65-7
• MF: C₁₂H₁₁F₂NO₃S
• MW: 287.282449007034
• CID: 4960946
• Update Time: 2025-06-12

Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate

• Inchi： 1S/C12H11F2NO3S/c1-2-17-11(16)5-9-7(6-15)3-8(19)4-10(9)18-12(13)14/h3-4,12,19H,2,5H2,1H3
• InChI Key： BVWWDCKBZUYCFF-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(=C(C=1)OC(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 2.9
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate

Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate (CAS No. 1807279-65-7): A Comprehensive Overview

Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate (CAS No. 1807279-65-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. Its unique chemical properties, derived from its substituents such as the cyano group, difluoromethoxy group, and mercaptophenyl moiety, make it a subject of intense study among researchers.

The molecular structure of Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate consists of a phenyl ring substituted with a cyano group at the 2-position, a difluoromethoxy group at the 6-position, and a mercaptophenylacetate moiety at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its biological activity. The presence of multiple functional groups allows for diverse chemical modifications, making it a versatile scaffold for drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyano group is known to enhance binding affinity to biological targets, while the difluoromethoxy group can improve metabolic stability and bioavailability. The mercaptophenylacetate moiety introduces a hydrophilic character to the molecule, which is beneficial for solubility and membrane permeability.

One of the most compelling aspects of Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate is its potential in the development of anti-inflammatory agents. Studies have shown that compounds with a phenyl ring substituted with cyano and mercapto groups exhibit significant anti-inflammatory activity. The difluoromethoxy group further enhances this activity by modulating enzyme inhibition pathways involved in inflammation.

Furthermore, research indicates that this compound may have applications in the treatment of neurological disorders. The unique combination of functional groups in Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate suggests its ability to interact with specific neurotransmitter receptors, potentially leading to novel therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's complexity but also demonstrate the advancements in synthetic chemistry that enable the production of such intricate molecules.

In terms of biological evaluation, Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate has been subjected to various in vitro and in vivo assays to assess its pharmacological properties. Preliminary results suggest that it exhibits potent activity against several targets relevant to human health. For instance, it has shown promising effects in inhibiting enzymes involved in cancer cell proliferation and in modulating immune responses.

The compound's potential as an anticancer agent is particularly noteworthy. The cyano group and mercaptophenyl moiety are known to disrupt key signaling pathways in cancer cells, while the difluoromethoxy group enhances drug stability and bioavailability. These properties make Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate a promising candidate for further development into a novel anticancer therapeutic.

Another area of interest is the application of this compound in antimicrobial research. The structural features of Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate suggest its ability to interfere with bacterial cell wall synthesis and other essential metabolic processes. This has led to investigations into its efficacy against resistant bacterial strains, providing hope for addressing the growing challenge of antibiotic resistance.

The chemical diversity offered by compounds like Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate also makes them valuable tools for computational chemistry studies. By leveraging computational methods such as molecular docking and virtual screening, researchers can gain insights into their binding modes and interactions with biological targets. These studies not only accelerate the drug discovery process but also provide a deeper understanding of molecular recognition mechanisms.

In conclusion, Ethyl 2-cyano-6-difluoromethoxy-4-mercaptophenylacetate (CAS No. 1807279-65-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science.